Cas no 2680618-33-9 (2-(3-chloro-4-methoxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid)

• Product Name: 2-(3-chloro-4-methoxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid
• CAS No: 2680618-33-9
• MF: C₁₃H₁₄ClNO₅
• MW: 299.706963062286
• CID: 5633169
• PubChem ID: 165924939
• Update Time: 2025-06-11

2-(3-chloro-4-methoxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28290142
• 2-(3-chloro-4-methoxyphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid
• 2680618-33-9
• 2-(3-chloro-4-methoxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid

• Inchi： 1S/C13H14ClNO5/c1-3-6-20-13(18)15-11(12(16)17)8-4-5-10(19-2)9(14)7-8/h3-5,7,11H,1,6H2,2H3,(H,15,18)(H,16,17)
• InChI Key： JPFIOSSOCAEGKL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C(=O)O)NC(=O)OCC=C)OC

Computed Properties

• Exact Mass: 299.0560502g/mol
• Monoisotopic Mass: 299.0560502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(3-chloro-4-methoxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid

Comprehensive Overview of 2-(3-chloro-4-methoxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid (CAS No. 2680618-33-9)

The compound 2-(3-chloro-4-methoxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid (CAS No. 2680618-33-9) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a chloro-methoxyphenyl backbone and a prop-2-en-1-yloxy carbonylamino side chain, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a building block for bioactive compounds, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for high-purity synthetic intermediates like 2-(3-chloro-4-methoxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid has surged due to advancements in precision medicine and green chemistry. This compound’s carboxylic acid functionality allows for versatile derivatization, enabling its use in peptide coupling and prodrug synthesis. Its allyloxycarbonyl (Alloc) protecting group is particularly valuable in solid-phase peptide synthesis (SPPS), a technique widely adopted in the production of therapeutic peptides.

The synthesis of CAS 2680618-33-9 typically involves multi-step organic reactions, including Ugi-type condensations or N-acylation of glycine derivatives. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity, a key concern for researchers targeting low-impurity formulations. Recent publications highlight its utility in designing small-molecule libraries for high-throughput screening, aligning with the growing trend of AI-driven drug discovery.

From an industrial perspective, 2-(3-chloro-4-methoxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid is often discussed in the context of scalable synthesis and cost-effective production. Innovations in continuous flow chemistry have been proposed to optimize its manufacturing, reducing waste and improving yield—a priority for ESG-compliant chemical processes. These developments resonate with the broader shift toward sustainable pharmaceuticals, a topic frequently searched in academic and industry forums.

Safety and handling of this compound require standard laboratory precautions, though it is not classified under hazardous categories. Its stability under ambient conditions makes it suitable for global shipping, a factor contributing to its adoption in cross-border research collaborations. As interest grows in structure-activity relationship (SAR) studies, this molecule’s chloro and methoxy substituents are being investigated for their electronic effects on binding affinity, a hot topic in computational chemistry circles.

In summary, 2-(3-chloro-4-methoxyphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid represents a convergence of medicinal chemistry and process innovation. Its relevance to drug development pipelines and alignment with green synthesis principles ensure its continued prominence in scientific literature. Future research may explore its applications in bioconjugation or as a precursor for targeted therapeutics, further solidifying its role in modern chemistry.